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Compound of Interest

Compound Name:
Cholecystokinin octapeptide (1-4)

(desulfated)

CAS No.: 80790-40-5

Cat. No.: B1433927

Get Quote

Executive Summary
Cholecystokinin tetrapeptide (CCK-4) is a C-terminal fragment of the gut-brain peptide

cholecystokinin.[1] Unlike its longer counterparts (CCK-8, CCK-33), CCK-4 exhibits high

selectivity for the CCK-B receptor (also known as CCK2R) in the central nervous system. Its

ability to reliably precipitate panic attacks in humans that are phenomenologically identical to

spontaneous panic attacks has established it as the "gold standard" chemical model for panic

disorder research and anxiolytic drug development.

This guide details the molecular mechanisms, human challenge protocols, and preclinical

validation assays required to utilize CCK-4 in translational neuroscience.

Molecular Pharmacology & Mechanism of Action
Receptor Selectivity
CCK-4 acts as a potent agonist at the CCK-B receptor, a G-protein coupled receptor (GPCR)

abundantly expressed in the basolateral amygdala, hippocampus, and brainstem (locus
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coeruleus).

Affinity: High affinity for CCK-B; negligible affinity for CCK-A (alimentary).

Half-life: extremely short (<1 minute in plasma), necessitating bolus administration for acute

effects.

Intracellular Signaling
Upon binding, CCK-4 induces a conformational change in the CCK-B receptor, triggering the

Gq/11 signaling cascade. This results in the hydrolysis of phosphatidylinositol 4,5-bisphosphate

(PIP2) by Phospholipase C (PLC), generating inositol trisphosphate (IP3) and diacylglycerol

(DAG).

IP3: Mobilizes intracellular Ca²⁺ from the endoplasmic reticulum, increasing neuronal

excitability.

DAG: Activates Protein Kinase C (PKC), leading to downstream phosphorylation of ion

channels (e.g., TRPC channels) and prolonged depolarization.

Signaling Pathway Visualization
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Figure 1: The Gq-coupled signaling cascade activated by CCK-4 binding to the CCK-B

receptor, leading to neuronal excitation.[2]

The Human Panic Challenge Model[3]
The CCK-4 challenge is used to phenotype panic disorder patients or screen the efficacy of

anti-panic agents.[1][3] Unlike CO₂ inhalation, CCK-4 induces a "respiratory-independent"

panic focused on catastrophic cognition and autonomic surge.

Standardized Protocol
Safety Note: This protocol must be performed in a facility equipped with crash carts and

continuous cardiac monitoring.

Preparation:

Screening: Exclude subjects with asthma, cardiovascular disease, epilepsy, or peptic ulcers.

Access: Insert a large-bore IV cannula into the antecubital vein 20 minutes prior to injection

to allow baseline stabilization.

Blinding: Use a double-blind, placebo-controlled crossover design (Saline vs. CCK-4).

Administration:

Dose:

25 µg: Sub-threshold dose for healthy controls; triggers panic in ~50-70% of Panic

Disorder (PD) patients.

50 µg: Standard panicogenic dose. Triggers panic in ~100% of PD patients and ~40-50%

of healthy controls.

Injection: Rapid IV bolus (< 5 seconds). Slow infusion degrades the peptide before it reaches

the CNS.

Data Collection:
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Panic Symptom Scale (PSS): Administered at 0, 2, 5, 10, and 15 minutes post-injection.

Biomarkers: Heart rate (HR) and Blood Pressure (BP) monitoring every 60 seconds.
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Figure 2: Temporal workflow of a standard human CCK-4 panic provocation study.

Symptom Profile (Quantitative)
The following table summarizes the frequency of symptoms reported after a 50 µg IV bolus in

healthy volunteers vs. panic disorder patients.
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Symptom Domain Specific Symptom
Healthy Controls
(%)

Panic Disorder
Patients (%)

Respiratory
Dyspnea / Choking

sensation
45% 90%

Cardiovascular
Palpitations /

Tachycardia
60% 95%

Autonomic Hot flushes / Sweating 50% 85%

Cognitive
Fear of dying / losing

control
20% 75%

Neurological
Dizziness /

Paresthesia
55% 80%

Preclinical Validation (Rodent Models)
While humans receive IV boluses, rodent models often require Intracerebroventricular (ICV)

administration due to species differences in blood-brain barrier permeability and metabolic

stability, although systemic administration is sometimes used with higher doses.

The Elevated Plus Maze (EPM) Protocol
The EPM is the industry-standard assay for validating CCK-4 effects.

Apparatus:

Two open arms (50 x 10 cm) and two closed arms (50 x 10 x 40 cm).

Elevated 50 cm above the floor.

Protocol:

Handling: Handle animals for 5 minutes/day for 3 days prior to testing to reduce baseline

stress.

Dosing:
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Rat (ICV): 0.5 – 5.0 µ g/animal (dissolved in artificial CSF).

Rat (IP): High doses (e.g., 0.5 mg/kg) are required if systemic, but results are less

consistent than ICV.

Timing: Place animal in the center of the maze 15 minutes post-injection (if IP) or 5 minutes

post-injection (if ICV).

Measurement: Record behavior for 5 minutes using video tracking (e.g., EthoVision).

Validating Criteria (Anxiogenic Effect):

Primary Endpoint: Significant reduction in Time Spent in Open Arms and Open Arm Entries

compared to vehicle.

Secondary Endpoint: No significant reduction in Total Distance Moved (to rule out sedation).

Pharmacological Blockade (Validation)
To confirm the observed behavior is CCK-B mediated, the effect must be blockable by:

L-365,260: A selective CCK-B antagonist.[4][5]

Benzodiazepines: Alprazolam or Lorazepam (functional antagonism).

Translational Applications in Drug Development[7]
CCK-4 is a critical tool for "Go/No-Go" decisions in early-phase CNS drug development.

Screening Strategy
Target Engagement: Does the novel compound displace radiolabeled CCK-4 in vitro?

Functional Blockade: Does the compound prevent CCK-4 induced Ca²⁺ mobilization in

transfected cells?

In Vivo Efficacy: Does the compound normalize open-arm time in CCK-4 treated rats?
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Clinical Proof of Concept: Does the compound reduce the PSS score in a human CCK-4

challenge?

Comparative Efficacy Table
Drug Class

Effect on CCK-4 Panic
(Human)

Mechanism

Benzodiazepines Blockade
GABA-A allosteric modulation

(inhibits CCK excitation).

SSRIs Blockade (Chronic only)
Desensitization of serotonin

receptors; indirect modulation.

CCK-B Antagonists Blockade
Direct competitive antagonism

at the receptor.

Placebo No Effect Inert.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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